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Compound of Interest

Compound Name: Pretomanid-d4

Cat. No.: B15556213

For immediate release — Researchers and drug development professionals handling
Pretomanid-d4 now have a clear guide to its proper and safe disposal. This document outlines
the necessary procedures to ensure the safe handling and disposal of Pretomanid-d4 in a
laboratory setting, in accordance with general safety protocols and regulatory considerations.

Pretomanid-d4, a deuterated analog of the anti-tuberculosis drug Pretomanid, is a
nitroimidazole-class compound used in research and development.[1][2] While a specific
Safety Data Sheet (SDS) for Pretomanid-d4 is not readily available, the handling and disposal
procedures are expected to align closely with those for the parent compound, Pretomanid, and
other similar chemical agents used in a laboratory context. The fundamental principle is to treat
Pretomanid-d4 as a hazardous chemical waste and dispose of it through a licensed waste
management provider.

Essential Safety and Handling Information

Before disposal, it is crucial to handle Pretomanid-d4 with appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. All handling should be
performed in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.
In case of a spill, the area should be decontaminated, and all cleanup materials must be
disposed of as hazardous waste.

Quantitative Data Summary
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For easy reference, the key quantitative and identifying information for Pretomanid-d4 is
summarized in the table below.

Property Value Reference
Chemical Name (S)-PA 824-d4 [3]

CAS Number 1346617-34-2 [31[4]
Molecular Formula C14H8D4F3N305

Molecular Weight 363.28 g/mol

Storage Temperature +4°C

Step-by-Step Disposal Protocol

The following protocol provides a step-by-step guide for the proper disposal of Pretomanid-d4
waste generated in a research laboratory.

1. Waste Segregation and Collection:

o Solid Waste: All solid waste contaminated with Pretomanid-d4, including unused compound,
contaminated gloves, bench paper, and pipette tips, should be collected in a designated,
leak-proof hazardous waste container. This container must be clearly labeled as "Hazardous
Waste" and include the full chemical name "Pretomanid-d4".

e Liquid Waste: Solutions containing Pretomanid-d4 should be collected in a separate,
sealed, and leak-proof hazardous waste container. The container must be compatible with
the solvents used and clearly labeled with "Hazardous Waste," the full chemical name
"Pretomanid-d4," and the approximate concentration and solvent composition.

o Sharps Waste: Any sharps, such as needles or contaminated glassware, must be placed in a
designated sharps container that is puncture-resistant and leak-proof. The container should
be labeled as "Hazardous Waste - Sharps" and include the name of the chemical
contaminant, "Pretomanid-d4".

2. Waste Labeling and Storage:
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o All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

o

The full chemical name: Pretomanid-d4

[¢]

The date the waste was first added to the container

[¢]

[e]

The physical state of the waste (solid or liquid)

o

The primary hazards (e.g., "Chemical Irritant”)

o Waste containers should be stored in a designated satellite accumulation area within the
laboratory. This area should be away from general lab traffic and equipped with secondary
containment to prevent the spread of any potential leaks.

3. Scheduling Waste Pickup:

e Once a waste container is full or has been in storage for a period defined by your institution's
policy (typically not exceeding one year), a pickup should be scheduled with your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

e Do not dispose of Pretomanid-d4 down the drain or in the regular trash. This is to prevent
environmental contamination and ensure compliance with local and national regulations.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with Pretomanid-d4.
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Caption: Decision workflow for the proper segregation and disposal of Pretomanid-d4 waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Pretomanid-d4, protecting both themselves and the environment. For further guidance, always
consult your institution's specific waste management policies and your local EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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